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Compound of Interest

Compound Name: L-NIL dihydrochloride

Cat. No.: B8101215 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents is paramount. This guide provides a

comprehensive, step-by-step procedure for the proper disposal of L-NIL dihydrochloride (also

known as N6-(1-iminoethyl)-L-lysine, dihydrochloride), ensuring the safety of personnel and

compliance with environmental regulations.

Chemical Safety and Hazard Profile
L-NIL dihydrochloride is a potent inhibitor of inducible nitric oxide synthase (iNOS).[1][2][3]

While specific quantitative toxicity data is not readily available in public documents, the

compound is classified with specific hazards that necessitate careful handling during disposal.
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Property Value / Classification Source

GHS Hazard Codes

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

PubChem

Signal Word Warning Sigma-Aldrich[4]

Appearance Crystalline solid / Powder
Cayman Chemical[5], Sigma-

Aldrich[4]

Solubility in Water >50 mg/mL
Cayman Chemical[5], Sigma-

Aldrich[4]

Storage Temperature -20°C
Cayman Chemical[5], Sigma-

Aldrich[4]

Step-by-Step Disposal Protocol
The recommended procedure for disposing of L-NIL dihydrochloride waste is to treat it as

hazardous chemical waste. This involves segregation, proper packaging and labeling, and

disposal via a licensed environmental waste management service.

1. Personal Protective Equipment (PPE) and Safety Precautions

Always wear appropriate PPE before handling L-NIL dihydrochloride waste. This includes:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A lab coat.

Conduct all waste handling procedures within a certified chemical fume hood to avoid

inhalation of dust or aerosols.[6]

2. Waste Segregation and Collection
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Solid Waste:

Collect unused or expired L-NIL dihydrochloride powder, contaminated weigh boats, and

contaminated PPE (such as gloves and wipes) in a dedicated, sealable hazardous waste

container.

The container must be made of a material compatible with the chemical (e.g., high-density

polyethylene).

Aqueous Solutions:

Collect aqueous solutions of L-NIL dihydrochloride in a separate, clearly labeled, and

sealable hazardous waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Given its high water solubility, do not dispose of L-NIL dihydrochloride down the drain.[5]

3. Packaging and Labeling

Labeling: All waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste."

The full chemical name: "L-NIL dihydrochloride" or "N6-(1-iminoethyl)-L-lysine,

dihydrochloride."

The specific hazards (e.g., "Irritant").

The accumulation start date.

Container Integrity: Ensure the container lid is securely fastened to prevent leaks or spills.

Store the sealed container in a designated secondary containment bin within a satellite

accumulation area or your laboratory's main waste collection site.

4. Storage and Disposal
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Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal Request: Contact your institution's EHS office or the designated hazardous waste

management provider to schedule a pickup.

Regulatory Compliance: The final disposal method, typically incineration at a permitted

facility, will be handled by the licensed waste management company in accordance with

local, state, and federal regulations, such as those outlined by the Environmental Protection

Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7]

Disposal Workflow Visualization
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of L-NIL dihydrochloride waste.
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Step 1: Generation & Assessment

Step 2: Segregation & Containment

Step 3: Labeling & Storage

Step 4: Final Disposal

Waste Generation
(Solid or Aqueous L-NIL)

Assess Hazards
(Irritant - H315, H319, H335)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste Type

Solid Waste Container
(e.g., Contaminated PPE, Powder)

Aqueous Waste Container
(e.g., Stock Solutions)

Label Container:
'Hazardous Waste'

'L-NIL dihydrochloride'
'Irritant'

Securely Seal Container

Store in Designated
Secondary Containment Area

Contact Institutional EHS
for Waste Pickup

Transfer to Licensed
Waste Management Vendor

Final Disposal via
Regulated Incineration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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